Cas no 21735-06-8 (3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole)

3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole structure
21735-06-8 structure
Product Name:3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
CAS No:21735-06-8
MF:C9H8N2O2S2
MW:240.302019119263
CID:1403951
PubChem ID:210835
Update Time:2025-04-20

3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
    • 5-(benzenesulfonyl)-3-methyl-1,2,4-thiadiazole
    • 21735-06-8
    • DTXSID50176128
    • BRN 0525574
    • SCHEMBL3482423
    • 1,2,4-Thiadiazole, 3-methyl-5-(phenylsulfonyl)-
    • Inchi: 1S/C9H8N2O2S2/c1-7-10-9(14-11-7)15(12,13)8-5-3-2-4-6-8/h2-6H,1H3
    • InChI Key: OIFYWUASVHJXSK-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C)=NS1)(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 240.00284
  • Monoisotopic Mass: 240.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.413
  • Boiling Point: 422.4°C at 760 mmHg
  • Flash Point: 209.3°C
  • Refractive Index: 1.606
  • PSA: 59.92
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